Cas no 57805-85-3 (Methyl 3-Amino-2-benzobfurancarboxylate)

• Product Name: Methyl 3-Amino-2-benzobfurancarboxylate
• CAS No: 57805-85-3
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD00466275
• CID: 820475
• PubChem ID: 674268
• Update Time: 2025-05-20

Methyl 3-Amino-2-benzobfurancarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-benzo[b]furancarboxylate
• 3-AMINO-BENZOFURAN-2-CARBOXYLIC ACID METHYL ESTER
• methyl 3-amino-1-benzofuran-2-carboxylate
• Methyl 3-aminobenzo[b]furan-2-carboxylate
• Methyl 3-aminobenzofuran-2-carboxylate
• 2-Benzofurancarboxylic acid, 3-amino-, methyl ester
• ChemDiv1_002769
• Oprea1_410080
• MLS000555858
• KSC607I8B
• 2-carbomethoxy-3-aminobenzofuran
• HMS594N19
• OBUMBRZSVRGWFY-UHFFFAOYSA-N
• HMS2342A20
• STK00
• Benzofuran-2-carboxylic acid
• MFCD00466275
• SY020358
• EN300-6511204
• DTXSID00350133
• SCHEMBL1885241
• CHEMBL1341725
• 57805-85-3
• C75708
• STK000083
• AC-22918
• Methyl3-amino-2-benzo[b]furancarboxylate
• 2W-0306
• SMR000147375
• CS-0062552
• CCG-139192
• AKOS001874366
• Methyl 3-Amino-2-benzobfurancarboxylate

• MDL： MFCD00466275
• Inchi： 1S/C10H9NO3/c1-13-10(12)9-8(11)6-4-2-3-5-7(6)14-9/h2-5H,11H2,1H3
• InChI Key： OBUMBRZSVRGWFY-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=C(C2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 191.05800
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.4
• Topological Polar Surface Area: 65.5

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 317.5±22.0 °C at 760 mmHg
• Flash Point: 145.8±22.3 °C
• Refractive Index: 1.634
• PSA: 65.46000
• LogP: 2.38280

Methyl 3-Amino-2-benzobfurancarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on Methyl 3-Amino-2-benzobfurancarboxylate

Methyl 3-Amino-2-benzobfurancarboxylate (CAS No. 57805-85-3): An Overview of Its Structure, Properties, and Applications

Methyl 3-Amino-2-benzobfurancarboxylate (CAS No. 57805-85-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzobfurancarboxylate structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and chemical synthesis.

The molecular formula of Methyl 3-Amino-2-benzobfurancarboxylate is C11H10NO3, and its molecular weight is approximately 202.20 g/mol. The compound features a benzobfurane ring system with an amino group and a methyl ester group, which contribute to its distinct chemical properties and reactivity. The presence of the amino group makes it an attractive substrate for further functionalization and derivatization, enabling the synthesis of more complex molecules with tailored biological activities.

In recent years, Methyl 3-Amino-2-benzobfurancarboxylate has been the subject of numerous studies aimed at elucidating its potential therapeutic applications. One notable area of research involves its use as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of Methyl 3-Amino-2-benzobfurancarboxylate-derived compounds with potent anti-inflammatory and analgesic properties. These derivatives demonstrated significant efficacy in preclinical models of inflammation and pain, suggesting their potential as novel therapeutic agents.

Another area of interest is the role of Methyl 3-Amino-2-benzobfurancarboxylate in cancer research. A recent study published in Cancer Research highlighted the ability of this compound to inhibit the growth of various cancer cell lines by targeting specific signaling pathways. The researchers found that Methyl 3-Amino-2-benzobfurancarboxylate effectively disrupted the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. This finding opens up new avenues for developing targeted therapies that can selectively inhibit cancer cell proliferation while minimizing toxicity to normal cells.

The physical and chemical properties of Methyl 3-Amino-2-benzobfurancarboxylate are also well-characterized. It is a white crystalline solid with a melting point ranging from 145 to 147°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), making it suitable for use in various chemical reactions and biological assays. Its stability under different conditions has been extensively studied, and it has been found to be stable at room temperature and under standard laboratory conditions.

In addition to its therapeutic potential, Methyl 3-Amino-2-benzobfurancarboxylate has found applications in other areas of chemistry and materials science. For example, it has been used as a building block for the synthesis of functional polymers with unique optical and electronic properties. A study published in Advanced Materials in 2020 demonstrated the successful incorporation of Methyl 3-Amino-2-benzobfurancarboxylate into polymer chains, resulting in materials with enhanced photoluminescence and conductivity. These materials have potential applications in optoelectronic devices and sensors.

The synthetic routes for preparing Methyl 3-Amino-2-benzobfurancarboxylate have been well-documented in the literature. One common method involves the reaction of 3-amino-2-benzobfuran carboxylic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction proceeds via an esterification mechanism, yielding high yields of the desired product. Alternative synthetic strategies have also been explored to improve the efficiency and scalability of the process, including microwave-assisted synthesis and catalytic methods.

The safety profile of Methyl 3-Amino-2-benzobfurancarboxylate has been evaluated through various toxicological studies. In vitro assays have shown that it exhibits low cytotoxicity towards mammalian cells at concentrations relevant for therapeutic use. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety in laboratory settings.

In conclusion, Methyl 3-Amino-2-benzobfurancarboxylate (CAS No. 57805-85-3) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and diverse biological activities make it a valuable tool for developing new therapies and advanced materials. Ongoing research continues to uncover new applications and optimize its use across various scientific disciplines.